4-Methoxy-1,3-benzodioxol-2-one

• IUPAC Name: 4-methoxy-1,3-benzodioxol-2-one
• InChI: InChI=1S/C8H6O4/c1-10-5-3-2-4-6-7(5)12-8(9)11-6/h2-4H,1H3
• InChI Key: ABMXMTAAGKOAAM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1OC(=O)O2
• Molecular Formula: C8H6O4
• Molecular Weight: 166.13 g/mol

Description

4-Methoxy-1,3-benzodioxol-2-one, also known as 4-methoxybenzodioxol-2-one, is a versatile chemical compound that has been used in a variety of scientific research applications. It is a heterocyclic compound, which means it contains both carbon and other elements, and is characterized by its unique molecular structure. This compound has been used for a variety of purposes, including as a synthetic intermediate, a pharmaceutical compound, and a reagent in organic synthesis.

Scientific Research Applications

4-Methoxy-1,3-benzodioxol-2-one has been used in a variety of scientific research applications. For example, it has been used as a synthetic intermediate in the synthesis of pharmaceuticals, as a reagent in organic synthesis, and as a starting material for the synthesis of other heterocyclic compounds. It has also been used as a substrate in the study of various enzymes, such as cytochrome P450 and aldehyde oxidase, and it has been used to study the effects of various drugs on the central nervous system.

Mechanism of Action

The mechanism of action of 4-Methoxy-1,3-benzodioxol-2-one is not fully understood. However, it is believed to act as an agonist of certain receptors in the central nervous system, such as the serotonin and dopamine receptors. It is also believed to act as an inhibitor of certain enzymes, such as cytochrome P450 and aldehyde oxidase.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not fully understood. However, it is believed to have a variety of effects on the central nervous system, including the modulation of neurotransmitter release and the modulation of neuronal excitability. It has also been shown to have an effect on the cardiovascular system, including an increase in heart rate and vascular tone.

Advantages and Limitations for Lab Experiments

The advantages of using 4-Methoxy-1,3-benzodioxol-2-one in laboratory experiments include its high solubility in a variety of solvents, its low toxicity, and its low cost. The main limitation of using this compound in laboratory experiments is its instability, which can lead to the formation of byproducts.

Future Directions

The potential future directions for the use of 4-Methoxy-1,3-benzodioxol-2-one include further study of its mechanism of action and its biochemical and physiological effects. Additionally, further research could be conducted to explore the potential therapeutic applications of this compound, such as its use as an antidepressant or anxiolytic. Furthermore, further research could be conducted to explore the potential uses of this compound as a tool for studying the effects of other compounds on the central nervous system. Finally, further research could be conducted to explore the potential uses of this compound as a tool for studying the effects of other compounds on the cardiovascular system.

Synthesis Methods

4-Methoxy-1,3-benzodioxol-2-one is synthesized using a variety of methods, depending on the desired purpose. One of the most common methods is the condensation reaction of 4-Methoxy-1,3-benzodioxol-2-onezaldehyde and sodium ethoxide. This reaction is carried out in an inert atmosphere at a temperature of about 80°C. Other methods of synthesis include the reaction of 4-Methoxy-1,3-benzodioxol-2-onezaldehyde with acetic anhydride and the reaction of 4-Methoxy-1,3-benzodioxol-2-onezaldehyde with ethyl acetoacetate.